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Compound of Interest

Compound Name: GRP-60367 hydrochloride

Cat. No.: B8134323

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation and storage of GRP-60367
hydrochloride solutions, a potent, first-in-class small-molecule inhibitor of the rabies virus
(RABV) entry.[1][2][3] GRP-60367 hydrochloride specifically targets the RABV G protein,
thereby blocking its entry into host cells.[1][2][3] Adherence to proper preparation and storage
procedures is critical for ensuring the compound's stability, solubility, and optimal performance
in research applications.

Physicochemical Properties and Solubility

GRP-60367 hydrochloride is an off-white to light yellow solid.[1] While the hydrochloride salt
form generally offers enhanced water solubility and stability compared to its free base
counterpart, the compound exhibits high solubility in dimethyl sulfoxide (DMSO).[4][5]

Table 1: Solubility and Physicochemical Properties of GRP-60367 Hydrochloride
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Property Value Source
Molecular Weight 389.92 g/mol [1]
Formula C21H28CIN30O2 [1]
Appearance Off-white to light yellow solid [1]
Solubility in DMSO 250 mg/mL (641.16 mM) [1112]

Note: Ultrasonic treatment may be required to achieve maximum solubility in DMSO. It is also
crucial to use newly opened, anhydrous DMSO as the compound is hygroscopic, and the
presence of water can significantly impact solubility.[1]

Solution Preparation Protocols

The following protocols outline the steps for preparing both high-concentration stock solutions
and working solutions for various experimental needs.

Protocol 1: High-Concentration Stock Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution that can be diluted for
various in vitro and in vivo studies.

Materials:

GRP-60367 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Ultrasonic bath

Procedure:

o Aseptically weigh the desired amount of GRP-60367 hydrochloride powder.
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e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add 0.2565 mL of DMSO to 1 mg of powder).

» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

« If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes to ensure complete
dissolution.

e Once the powder is fully dissolved, aliquot the stock solution into smaller, single-use volumes
in sterile polypropylene tubes to minimize freeze-thaw cycles.

Table 2: Preparation of GRP-60367 Hydrochloride Stock Solutions in DMSO

Desired Concentration Mass of GRP-60367 HCI Volume of DMSO
1 mM 1mg 2.5646 mL

5 mM 1mg 0.5129 mL

10 mM 1mg 0.2565 mL

1mM 5 mg 12.8231 mL

5 mM 5 mg 2.5646 mL

10 mM 5mg 1.2823 mL

1mM 10 mg 25.6463 mL

5 mM 10 mg 5.1293 mL

10 mM 10 mg 2.5646 mL

Source:[1][2]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vivo Studies

For in vivo applications, it is often necessary to prepare the compound in a vehicle that is well-
tolerated by the animal model. Below are examples of such preparations.
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Example 1: Formulation with PEG300, Tween-80, and Saline
o Start with a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

e To prepare 1 mL of working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL. This results in a clear solution with a
concentration of = 2.08 mg/mL.[1]

Example 2: Formulation with SBE--CD in Saline
e Prepare a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

o To prepare 1 mL of working solution, add 100 pL of the DMSO stock solution to 900 pL of a
20% SBE-B-CD solution in saline.

e Mix thoroughly until a clear solution is obtained. The final concentration will be = 2.08 mg/mL.

[1]
Example 3: Formulation in Corn Oil
e Prepare a 20.8 mg/mL stock solution of GRP-60367 hydrochloride in DMSO.

o To prepare 1 mL of working solution, add 100 uL of the DMSO stock solution to 900 pL of
corn oil.

e Mix thoroughly. This method yields a solution of = 2.08 mg/mL.[1] Note: This formulation
should be used with caution for dosing periods exceeding half a month.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of GRP-60367 hydrochloride.

Table 3: Storage Conditions and Stability
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Storage . Special
Form Duration . Source
Temperature Conditions
) Sealed, away
Solid Powder 4°C - ] [1]
from moisture
Sealed, away
from moisture,
In Solvent ) )
-20°C 1 month aliquot to avoid [1]
(DMSO)
freeze-thaw
cycles
Sealed, away
from moisture,
In Solvent ) ]
-80°C 6 months aliquot to avoid [1]
(DMSO)

freeze-thaw

cycles

It is strongly recommended to aliquot stock solutions into single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[1]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general workflow for preparing and using GRP-60367

hydrochloride and its mechanism of action.
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Caption: Workflow for GRP-60367 hydrochloride preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GRP-60367 Hydrochloride: A Guide to Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134323#grp-60367-hydrochloride-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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